Chemical control of photochromism and a multiresponsive molecular switch based on a diarylethene derivative containing naphthol†
Photochemical & Photobiological Sciences Pub Date: 2014-09-29 DOI: 10.1039/C4PP00093E
Abstract
A photochemically inactive diarylethene derivative with a naphthol group bridging through the imidazole unit (DIN) was synthesized to characterize a multifunctional switch. Upon stimulation by radiation (UV and visible light), the target diarylethene derivative DIN was not photochemically inactive but photo-active, it could be photo-converted into a keto compound. Moreover, the photochromic reaction of DIN was observed when it was stimulated by the addition of acid or methylation. Fluorescence quenching and the bathochromic effect occurred when DIN was stimulated by the addition of copper ions and a base, respectively. Its optical properties could be regulated by various chemical stimuli. Thus, it can potentially be utilized as a multiresponsive molecular switch.
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Journal Name：Photochemical & Photobiological Sciences
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